Cas no 551920-52-6 (BENZONITRILE, 4-[(4-PYRAZOLO[1,5-B]PYRIDAZIN-3-YL-2-PYRIMIDINYL)AMINO]-)

• Product Name: BENZONITRILE, 4-[(4-PYRAZOLO[1,5-B]PYRIDAZIN-3-YL-2-PYRIMIDINYL)AMINO]-
• CAS No: 551920-52-6
• MF: C₁₇H₁₁N₇
• MW: 313.316141366959
• CID: 3394223
• PubChem ID: 6539362
• Update Time: 2025-04-21

BENZONITRILE, 4-[(4-PYRAZOLO[1,5-B]PYRIDAZIN-3-YL-2-PYRIMIDINYL)AMINO]- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 4-[(4-PYRAZOLO[1,5-B]PYRIDAZIN-3-YL-2-PYRIMIDINYL)AMINO]-
• 4-[(4-{pyrazolo[1,5-a]pyridazin-3-yl}pyrimidin-2-yl)amino]benzonitrile
• 4-[(4-pyrazolo[1,5-b]pyridazin-3-yl-2-pyrimidinyl)amino]benzonitrile
• 551920-52-6
• DB-184372
• BDBM8129
• CHEMBL359794
• SCHEMBL4486744
• pyrazolo[1,5-b]pyridazine deriv. 20

• Inchi： 1S/C17H11N7/c18-10-12-3-5-13(6-4-12)22-17-19-9-7-15(23-17)14-11-21-24-16(14)2-1-8-20-24/h1-9,11H,(H,19,22,23)
• InChI Key： YRSCDRTXWYUNBB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(NC2=NC=CC(C3=C4N(N=C3)N=CC=C4)=N2)C=C1

Computed Properties

• Exact Mass: 313.10759338Da
• Monoisotopic Mass: 313.10759338Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles